Cas no 1806946-30-4 (3-(Difluoromethyl)-2-iodo-6-methoxypyridine-4-acetonitrile)

• Product Name: 3-(Difluoromethyl)-2-iodo-6-methoxypyridine-4-acetonitrile
• CAS No: 1806946-30-4
• MF: C₉H₇F₂IN₂O
• MW: 324.065961122513
• CID: 4893316
• Update Time: 2025-11-07

3-(Difluoromethyl)-2-iodo-6-methoxypyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-iodo-6-methoxypyridine-4-acetonitrile

• Inchi： 1S/C9H7F2IN2O/c1-15-6-4-5(2-3-13)7(8(10)11)9(12)14-6/h4,8H,2H2,1H3
• InChI Key： TUATTXOPYLIYEL-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(CC#N)C=C(N=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 2.1
• Topological Polar Surface Area: 45.9

Additional information on 3-(Difluoromethyl)-2-iodo-6-methoxypyridine-4-acetonitrile

Comprehensive Overview of 3-(Difluoromethyl)-2-iodo-6-methoxypyridine-4-acetonitrile (CAS No. 1806946-30-4)

3-(Difluoromethyl)-2-iodo-6-methoxypyridine-4-acetonitrile is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a difluoromethyl group, an iodo substituent, and a methoxypyridine backbone, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS No. 1806946-30-4 ensures precise identification in chemical databases, catering to researchers seeking high-purity reagents for drug discovery and material science.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. This compound, with its difluoromethyl moiety, aligns with the growing trend of incorporating fluorine into drug candidates to improve their pharmacokinetic properties. Researchers frequently search for terms like "fluorinated pyridine synthesis" or "iodo-substituted pyridine applications", highlighting the relevance of this compound in modern medicinal chemistry.

The methoxypyridine core of this molecule is particularly noteworthy, as it is a common scaffold in herbicides and fungicides. Agrochemists exploring "novel pyridine-based agrochemicals" or "sustainable crop protection agents" may find this compound instrumental in developing next-generation solutions. Its acetonitrile side chain further expands its utility, enabling versatile functionalization for tailored applications.

From a synthetic perspective, the iodo substituent at the 2-position offers a strategic handle for cross-coupling reactions, such as Suzuki or Sonogashira couplings. This feature is highly sought after in pharmaceutical labs, where "C-I bond activation" and "pyridine functionalization" are trending topics. The compound's compatibility with palladium-catalyzed transformations makes it a go-to choice for constructing complex heterocyclic systems.

Environmental and regulatory considerations are also driving interest in this compound. With increasing scrutiny on "green chemistry" and "sustainable synthesis", researchers are exploring ways to minimize waste and energy consumption in producing such intermediates. The compound's potential for "atom-efficient transformations" positions it favorably in this context, aligning with global efforts to reduce the environmental footprint of chemical manufacturing.

Analytical characterization of 3-(Difluoromethyl)-2-iodo-6-methoxypyridine-4-acetonitrile typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure batch-to-batch consistency, a critical factor for researchers who frequently search for "high-purity chemical intermediates" or "QC protocols for pyridine derivatives". The compound's stability under standard storage conditions further enhances its practicality for industrial applications.

In the realm of intellectual property, this compound has attracted attention due to its potential inclusion in patent applications. Legal professionals and R&D teams often investigate "novel pyridine compositions" or "patented fluorinated compounds" when assessing freedom-to-operate in drug development. The unique combination of substituents in this molecule offers distinct structural features that could form the basis of proprietary formulations.

Looking ahead, the compound's versatility suggests promising avenues for further research. Areas like "catalysis", "materials science", and "bioconjugation" could benefit from its well-defined reactivity profile. As the scientific community continues to explore "structure-activity relationships" in medicinal chemistry, this pyridine derivative stands poised to contribute significantly to the development of new therapeutic agents and functional materials.